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Compound of Interest

Compound Name: Mik-665

Cat. No.: B15582650 Get Quote

Audience: This document is intended for researchers, scientists, and drug development

professionals working with the Mcl-1 inhibitor, Mik-665.

Introduction: Mik-665, also known as S64315, is a potent and selective inhibitor of the anti-

apoptotic protein Myeloid cell leukemia-1 (Mcl-1).[1][2] It is a compound of interest in cancer

research and drug development. Accurate and consistent preparation of stock solutions is

critical for obtaining reproducible results in downstream biological assays. This protocol

provides a detailed methodology for preparing a concentrated stock solution of Mik-665 using

dimethyl sulfoxide (DMSO).

Physicochemical and Solubility Data
Quantitative data for Mik-665 is summarized in the table below for easy reference.
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Property Value Source

Molecular Formula C₄₇H₄₄ClFN₆O₆S [1][3][4]

Molecular Weight 875.4 g/mol [1][4][5]

Appearance Solid / Crystalline Powder [3][4][6]

CAS Number 1799631-75-6 [3][4]

Solubility in DMSO
≥ 125 mg/mL (approx. 142.8

mM)
[3][6][7]

Purity ≥98% [4][7]

Experimental Protocol: Mik-665 Stock Solution (10
mM in DMSO)
This protocol details the steps for preparing a 10 mM stock solution of Mik-665 in DMSO.

Materials and Reagents
Material/Reagent Specifications

Mik-665 Solid powder, ≥98% purity

Dimethyl sulfoxide (DMSO) Anhydrous, sterile-filtered, ≥99.7% purity

Analytical balance Readable to 0.1 mg or better

Sterile microcentrifuge tubes 1.5 mL or 2.0 mL, amber or covered in foil

Pipettors and sterile tips P200, P1000

Vortex mixer ---

Sonicator (water bath) Optional, for aiding dissolution

Personal Protective Equipment (PPE)
Safety glasses, lab coat, chemical-resistant

gloves

Safety Precautions
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Always handle Mik-665 and DMSO in a well-ventilated area or a chemical fume hood.

Wear appropriate PPE, including a lab coat, safety glasses, and chemical-resistant gloves.

Consult the Safety Data Sheet (SDS) for Mik-665 before handling. While one SDS suggests

the substance is not classified as hazardous, standard precautions for handling research

compounds should be followed.[8]

DMSO is a potent solvent and can facilitate the absorption of substances through the skin.

Avoid direct contact.

Step-by-Step Preparation of 10 mM Stock Solution
This section provides calculations to prepare 1 mL of a 10 mM Mik-665 stock solution.

Calculation:

To prepare a 10 mM stock solution, the required mass of Mik-665 is calculated using its

molecular weight (875.4 g/mol ).

Mass (mg) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol ) x 1000 (mg/g)

Mass (mg) = 0.010 mol/L x 0.001 L x 875.4 g/mol x 1000 mg/g

Mass (mg) = 8.754 mg

Desired Stock
Concentration

Volume to Prepare
Mass of Mik-665
Required

Volume of DMSO to
Add

10 mM 1 mL 8.75 mg 1.0 mL

10 mM 5 mL 43.77 mg 5.0 mL

50 mM 1 mL 43.77 mg 1.0 mL

Procedure:

Weighing: Accurately weigh 8.75 mg of Mik-665 powder and place it into a sterile amber or

foil-covered microcentrifuge tube.
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Dissolution: Add 1.0 mL of anhydrous, sterile DMSO to the tube containing the Mik-665
powder. It is crucial to use fresh, anhydrous DMSO as moisture can impact solubility.[2][3][9]

Mixing: Cap the tube securely and vortex for 1-2 minutes until the solid is completely

dissolved. A clear, particle-free solution should be obtained.

Aiding Dissolution (if necessary): If the compound does not dissolve readily, brief sonication

in a water bath or gentle warming (e.g., to 37°C) can be applied to facilitate dissolution.[10]

[11] Ensure the solution cools to room temperature before storage.

Verification: Visually inspect the solution against a light source to ensure there are no visible

particles or precipitate.

Storage and Stability
Stock Solution: Aliquot the stock solution into smaller, single-use volumes to avoid repeated

freeze-thaw cycles.[10][11]

Short-term Storage: Store aliquots at -20°C for up to 3 months.[11]

Long-term Storage: For storage longer than 3 months, it is recommended to store aliquots at

-80°C.[3]

Solid Compound: The solid powder form of Mik-665 should be stored at -20°C.[5]

Quality Control
Visual Inspection: Always check for precipitation or crystallization before use, especially after

thawing. If precipitate is observed, warm the solution gently and vortex to redissolve.[11]

Concentration Verification: For critical applications, the concentration of the stock solution

can be verified using techniques such as High-Performance Liquid Chromatography (HPLC)

or UV-Vis spectrophotometry if a reference standard and extinction coefficient are available.

Functional Assay: Periodically test the activity of the stock solution in a standard biological

assay to ensure its potency has not degraded over time.
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Application Example: Preparing a Working Solution
for Cell Culture
To prevent cytotoxicity and experimental artifacts, the final concentration of DMSO in cell

culture media should be kept low, typically below 0.5%, with 0.1% or lower being ideal.[10]

Procedure:

Intermediate Dilution: It is best practice to perform serial dilutions. First, dilute the 10 mM

stock solution in sterile DMSO to create an intermediate stock (e.g., 1 mM).

Final Dilution: Add the required volume of the stock or intermediate solution to the pre-

warmed cell culture medium. To prevent precipitation of the compound, add the DMSO

solution dropwise to the medium while gently swirling.[10] Never add aqueous buffer directly

to the concentrated DMSO stock.[9]

Example: To prepare 10 mL of culture medium with a final Mik-665 concentration of 10 µM:

Add 10 µL of the 10 mM stock solution to 9.99 mL of cell culture medium.

The final DMSO concentration will be 0.1%.

Always include a vehicle control (medium with 0.1% DMSO) in your experiments.[9]

Workflow and Signaling Pathway Diagrams
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Stock Solution Preparation

Storage

Application

1. Weigh Mik-665 Powder

2. Add Anhydrous DMSO

8.75 mg

3. Vortex / Sonicate to Dissolve

1.0 mL for 10 mM

4. Verify Complete Dissolution

5. Aliquot into Single-Use Tubes

6. Store at -20°C or -80°C

7. Thaw Aliquot

8. Prepare Working Solution

Dilute in media

9. Use in Experiment

Click to download full resolution via product page

Caption: Workflow for preparing and storing a Mik-665 stock solution.
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Mik-665 Mechanism of Action
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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